Cas no 14952-06-8 (2-Nonenoic acid, methyl ester, (2E)-)

• Product Name: 2-Nonenoic acid, methyl ester, (2E)-
• CAS No: 14952-06-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1324863
• PubChem ID: 5368076
• Update Time: 2025-04-24

2-Nonenoic acid, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Nonenoic acid, methyl ester, (2E)-
• (2E)-2-Nonenoic acid methyl ester
• ZWNPUELCBZVMDA-CMDGGOBGSA-N
• (E)-2-Nonenoic acid methyl ester
• EINECS 203-908-7
• Methylnon-2-enoate
• (E)-non-2-enoic acid methyl ester
• Methyl non-2-enoate
• CHEMBL3184812
• STK033071
• NSC 76416
• Methyl 2-nonenoate
• methyl (E)-non-2-enoate
• Methyl trans-2-nonenoate, >=97%, FG
• BS-14460
• Nonenoic acid, methyl ester
• CAS-14952-06-8
• A802413
• DTXCID1027637
• 14952-06-8
• MFCD00027316
• AI3-02449
• 111-79-5
• DTXSID3047637
• NS00127378
• 2-Nonenoic acid, methyl ester, trans-
• (E)-methyl 2-nonenoate
• J9XX5Y9211
• (E)-methyl non-2-enoate
• Tox21_302582
• CS-0152302
• Methyl trans-2-nonenoate
• Q27281387
• methyl (2E)-non-2-enoate
• trans-non-2-enoic acid methyl ester
• 3-02-00-01347 (Beilstein Handbook Reference)
• METHYL-2-NONENOATE
• UNII-J9XX5Y9211
• D70493
• NSC-76416
• AKOS005381295
• SCHEMBL874682
• FEMA No. 2725
• 2-NONENOIC ACID, METHYL ESTER
• EINECS 253-677-1
• EN300-7833756
• 37822-76-7
• Methyl nonenoate
• Methyl nonylenate
• BRN 1754167
• NCGC00256707-01
• Neofolione
• CHEBI:180217
• Methyl (2E)-2-nonenoate
• Melon nonenoate
• 2-Nonenoic acid, methyl ester, (E)-

• Inchi： 1S/C10H18O2/c1-3-4-5-6-7-8-9-10(11)12-2/h8-9H,3-7H2,1-2H3/b9-8+
• InChI Key： ZWNPUELCBZVMDA-CMDGGOBGSA-N
• SMILES： O(C)C(/C=C/CCCCCC)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 2-Nonenoic acid, methyl ester, (2E)-

Exploring the Versatile Applications of 2-Nonenoic acid, methyl ester, (2E)- (CAS No. 14952-06-8)

2-Nonenoic acid, methyl ester, (2E)- is a fascinating organic compound with the CAS number 14952-06-8. This ester derivative of nonenoic acid has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. As researchers and manufacturers continue to explore sustainable and efficient chemical solutions, compounds like methyl (2E)-2-nonenoate are becoming increasingly important in modern chemistry and industrial processes.

The molecular structure of (2E)-2-nonenoic acid methyl ester features a nine-carbon chain with a double bond at the second position (E configuration) and a methyl ester functional group. This specific configuration contributes to its distinctive characteristics, making it valuable for applications ranging from fragrance formulation to specialty chemical synthesis. The growing interest in natural-like compounds and bio-based chemicals has further elevated the importance of this molecule in contemporary research.

One of the primary applications of 2-Nonenoic acid, methyl ester, (2E)- is in the fragrance and flavor industry. The compound contributes to fruity, green, and slightly fatty odor notes, making it a versatile ingredient in perfumery. With consumers increasingly demanding natural-inspired fragrances, this ester provides an excellent solution for formulators seeking to create complex, appealing scent profiles. Its stability and compatibility with other fragrance components make it particularly valuable in premium cosmetic products.

In agricultural applications, methyl (2E)-2-nonenoate has shown promise as a potential semiochemical or bioactive compound. Researchers are investigating its role in plant defense mechanisms and its potential use in eco-friendly pest management strategies. This aligns perfectly with current trends toward sustainable agriculture and reduced reliance on synthetic pesticides, making it a compound of significant interest in agriscience research.

The chemical synthesis and production of (2E)-2-nonenoic acid methyl ester have seen advancements in recent years, particularly in the development of more efficient and environmentally friendly processes. Manufacturers are focusing on green chemistry principles to produce this compound, responding to the growing demand for sustainable chemical solutions across industries. These production improvements have made the compound more accessible while maintaining high purity standards required for various applications.

From a research perspective, 2-Nonenoic acid, methyl ester, (2E)- serves as an important intermediate in organic synthesis. Its reactive double bond and ester functionality make it valuable for creating more complex molecules. Pharmaceutical researchers are particularly interested in its potential as a building block for bioactive compounds, while material scientists explore its use in polymer chemistry. The versatility of this molecule continues to inspire innovative applications across multiple scientific disciplines.

The market for methyl (2E)-2-nonenoate has shown steady growth, driven by increasing demand from the fragrance, flavor, and specialty chemicals sectors. Industry analysts note that the compound's unique properties and expanding applications contribute to its positive market outlook. As regulatory frameworks evolve to favor safer chemical alternatives, compounds like (2E)-2-nonenoic acid methyl ester that combine performance with favorable environmental profiles are expected to see continued interest.

Quality control and analytical methods for 2-Nonenoic acid, methyl ester, (2E)- have become increasingly sophisticated. Modern chromatographic techniques, particularly gas chromatography-mass spectrometry (GC-MS), allow for precise identification and quantification of this compound in complex mixtures. These analytical advancements support both quality assurance in production and research applications where precise measurement is crucial.

Storage and handling recommendations for CAS 14952-06-8 follow standard practices for similar organic esters. Proper storage in airtight containers away from heat sources and oxidizing agents ensures product stability. While not classified as hazardous under normal conditions, appropriate laboratory precautions should always be observed when working with this chemical compound.

Future research directions for 2-Nonenoic acid, methyl ester, (2E)- include exploring its potential in green chemistry applications and biodegradable materials. Scientists are particularly interested in developing biocatalytic routes for its production and investigating its role in sustainable industrial processes. As the chemical industry continues to evolve toward more environmentally conscious practices, compounds like this that bridge performance and sustainability will likely play increasingly important roles.

For researchers and industry professionals seeking detailed technical information about (2E)-2-nonenoic acid methyl ester, numerous scientific publications and patents document its properties, synthesis methods, and applications. The growing body of literature reflects the compound's expanding utility and the scientific community's ongoing interest in this versatile molecule.

In conclusion, 2-Nonenoic acid, methyl ester, (2E)- (CAS No. 14952-06-8) represents an excellent example of how specific organic compounds can find diverse applications across multiple industries. From its established uses in fragrances to emerging applications in sustainable chemistry, this molecule continues to demonstrate its value. As research advances and industrial needs evolve, methyl (2E)-2-nonenoate will undoubtedly remain an important compound in the chemist's toolbox, contributing to innovations in various fields while meeting the growing demand for effective and environmentally considerate chemical solutions.